Cas no 7596-15-8 (1-hydroxydodecane-1-sulfonic acid)

1-hydroxydodecane-1-sulfonic acid structure
7596-15-8 structure
Product Name:1-hydroxydodecane-1-sulfonic acid
CAS No:7596-15-8
MF:C12H26O4S
MW:266.397443294525
CID:982189
PubChem ID:436962
Update Time:2025-04-19

1-hydroxydodecane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 1-hydroxydodecane-1-sulfonic acid
    • 1-Hydroxy-1-dodecanesulfonic acid
    • AC1L92QI
    • AG-H-02915
    • CTK5E2249
    • NSC405649
    • 7596-15-8
    • NSC 405649
    • SCHEMBL841752
    • RVKLXMNYCBBYDL-UHFFFAOYSA-N
    • Inchi: 1S/C12H26O4S/c1-2-3-4-5-6-7-8-9-10-11-12(13)17(14,15)16/h12-13H,2-11H2,1H3,(H,14,15,16)
    • InChI Key: RVKLXMNYCBBYDL-UHFFFAOYSA-N
    • SMILES: S(C(CCCCCCCCCCC)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 266.15528
  • Monoisotopic Mass: 266.15518048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 11
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 83Ų

Experimental Properties

  • PSA: 74.6
  • LogP: 4.19430
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司